Cas no 2228711-23-5 (4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol)

• Product Name: 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol
• CAS No: 2228711-23-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5783733
• PubChem ID: 165694778
• Update Time: 2025-06-12

4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1806648
• 2228711-23-5
• 4-[(3-methoxyazetidin-3-yl)methyl]-2,6-dimethylphenol
• 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol

• Inchi： 1S/C13H19NO2/c1-9-4-11(5-10(2)12(9)15)6-13(16-3)7-14-8-13/h4-5,14-15H,6-8H2,1-3H3
• InChI Key： QZIXYBVJDWTSKU-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=C(C)C(=C(C)C=2)O)CNC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol

4-(3-Methoxyazetidin-3-yl)methyl-2,6-Dimethylphenol: A Comprehensive Overview

4-(3-Methoxyazetidin-3-yl)methyl-2,6-dimethylphenol (CAS No. 2228711-23-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol.

Chemical Structure and Properties

4-(3-Methoxyazetidin-3-yl)methyl-2,6-dimethylphenol is a complex organic molecule with a molecular formula of C15H20O2. The compound features a phenolic core with two methyl groups at the 2 and 6 positions, and a methoxyazetidine moiety attached to the phenolic ring via a methyl linker. The presence of the methoxyazetidine ring imparts unique chemical and biological properties to the molecule. The phenolic hydroxyl group is known for its antioxidant and anti-inflammatory activities, while the azetidine ring contributes to the compound's overall stability and bioavailability.

Synthesis Methods

The synthesis of 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol has been explored through various routes, each with its own advantages and challenges. One common approach involves the coupling of 4-bromomethyl-2,6-dimethylphenol with 3-methoxyazetidine. This reaction typically proceeds under mild conditions using a base such as potassium carbonate or cesium carbonate. Another method involves the palladium-catalyzed cross-coupling of 4-bromomethyl-2,6-dimethylphenol with an azetidine derivative. These synthetic strategies have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities

4-(3-Methoxyazetidin-3-yl)methyl-2,6-dimethylphenol has demonstrated a range of biological activities that make it a valuable candidate for drug development. Studies have shown that this compound exhibits potent antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These properties make it a potential therapeutic agent for conditions such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory diseases.

Pharmacological Studies

In vitro studies have revealed that 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol can effectively scavenge free radicals and reduce lipid peroxidation in cellular models. Furthermore, it has shown promise in protecting neurons from oxidative stress-induced cell death. In vivo studies using animal models have also demonstrated its efficacy in reducing inflammation and improving cognitive function in models of Alzheimer's disease.

Clinical Potential

The clinical potential of 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results suggest that this compound may be effective in treating conditions characterized by oxidative stress and inflammation. However, further research is needed to fully understand its safety profile and therapeutic window.

Recent Research Advancements

Recent advancements in the field have shed light on the mechanisms underlying the biological activities of 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol. For instance, studies have identified specific molecular targets such as Nrf2 (nuclear factor erythroid 2-related factor 2) and NF-kB (nuclear factor kappa B) that are modulated by this compound. Nrf2 is a transcription factor that plays a crucial role in regulating antioxidant response elements (AREs), while NF-kB is involved in inflammation signaling pathways. By targeting these pathways, 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol can exert its protective effects on cells.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(3-methoxyazetidin-3-yl)methyl-2,6-dimethylphenol holds great promise for the development of novel therapeutics targeting oxidative stress and inflammation. Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, exploring combination therapies with other drugs may further enhance its therapeutic efficacy.